Cas no 302542-51-4 (1H-Pyrazole-1-acetamide,4-iodo-3,5-dimethyl-N-(3-methylphenyl)-)

1H-Pyrazole-1-acetamide,4-iodo-3,5-dimethyl-N-(3-methylphenyl)- structure
302542-51-4 structure
Product Name:1H-Pyrazole-1-acetamide,4-iodo-3,5-dimethyl-N-(3-methylphenyl)-
CAS No:302542-51-4
MF:C14H16IN3O
MW:369.200815200806
CID:303740
Update Time:2024-01-28

1H-Pyrazole-1-acetamide,4-iodo-3,5-dimethyl-N-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-1-acetamide,4-iodo-3,5-dimethyl-N-(3-methylphenyl)-
    • 1H-Pyrazole-1-acetamide, 4-iodo-3,5-dimethyl-N-(3-methylphenyl)-
    • Inchi: 1S/C14H16IN3O/c1-9-5-4-6-12(7-9)16-13(19)8-18-11(3)14(15)10(2)17-18/h4-7H,8H2,1-3H3,(H,16,19)
    • InChI Key: YZXPNCAPCPMODY-UHFFFAOYSA-N
    • SMILES: N1(CC(NC2=CC=CC(C)=C2)=O)C(C)=C(I)C(C)=N1

Computed Properties

  • Exact Mass: 369.03348

Experimental Properties

  • Density: 1.728 g/cm3
  • Boiling Point: 499.5±45.0 °C(Predicted)
  • PSA: 46.92
  • pka: 13.45±0.70(Predicted)

1H-Pyrazole-1-acetamide,4-iodo-3,5-dimethyl-N-(3-methylphenyl)- Security Information

  • Hazardous Material Identification: Moderately  by ingestion.
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